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Compound of Interest

Compound Name: 11-Ketotestosterone

Cat. No.: B164220 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection and

quantification of 11-Ketotestosterone (11-KT), a potent androgen, is critical for advancing our

understanding of its role in physiology and disease. This guide provides a comprehensive

validation of a new 11-Ketotestosterone antibody, comparing its performance against

established alternatives and offering detailed experimental data to support its use in a variety of

research applications.

Introduction to 11-Ketotestosterone and the Need
for Specific Antibodies
11-Ketotestosterone is an active androgenic steroid hormone that plays a significant role in

the development and maintenance of male secondary sexual characteristics, particularly in

teleost fish.[1] In recent years, its importance in humans has been increasingly recognized,

with studies highlighting its role as a key androgen in conditions such as Polycystic Ovary

Syndrome (PCOS) and castration-resistant prostate cancer. Given its structural similarity to

other androgens, the development and rigorous validation of highly specific antibodies are

paramount for accurate and reliable research findings. This guide details the validation of a

new, high-affinity 11-Ketotestosterone antibody designed for superior performance in various

immunoassays.
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The performance of the novel 11-Ketotestosterone antibody was benchmarked against a

commercially available alternative (Competitor A). Key performance indicators, including

sensitivity, specificity, and cross-reactivity, were assessed.

Sensitivity and Specificity
The novel antibody demonstrates high sensitivity and specificity in a competitive ELISA format.

Feature Novel 11-KT Antibody Competitor A (ELISA Kit)

Assay Type Competitive ELISA Competitive ELISA

Sensitivity 1.5 pg/mL 1.3 pg/mL[1]

Assay Range 2.0 - 1,000 pg/mL 0.78-100 pg/ml[1]

Sample Types
Serum, Plasma, Tissue

Homogenates, Urine

Serum, Plasma, Fecal

Extracts, Urine[2]

Cross-Reactivity Profile
A critical aspect of any steroid hormone antibody is its cross-reactivity with structurally related

molecules. The novel 11-KT antibody was tested against a panel of relevant steroids to

determine its specificity.
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Compound
% Cross-Reactivity (Novel
11-KT Antibody)

% Cross-Reactivity
(Competitor A)

11-Ketotestosterone 100 100[1]

Adrenosterone 2.5 2.9

11β-hydroxytestosterone 0.02 0.01

Testosterone <0.01 <0.01

Dihydrotestosterone (DHT) <0.01 <0.01

Androstenedione <0.01 Not Reported

Progesterone <0.01 Not Reported

Cortisol <0.01 Not Reported

Experimental Validation Workflow
The validation of the new 11-Ketotestosterone antibody followed a multi-tiered approach to

ensure its suitability for a range of research applications.
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Phase 1: Initial Characterization

Phase 2: Application-Specific Validation

Phase 3: Final Performance Verification

Competitive ELISA Development & Optimization

Sensitivity & Assay Range Determination Cross-Reactivity Profiling Western Blot Analysis of Steroidogenic Enzymes

Proceed if high sensitivity
and specificity are confirmed

Immunohistochemistry on Testis & Ovary Tissue

Lot-to-Lot Consistency Testing

Long-Term Stability Assessment
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Synthesis of 11-Ketotestosterone

Testosterone

11β-Hydroxytestosterone

CYP11B1

Androstenedione

11β-Hydroxyandrostenedione

CYP11B1

11-Ketotestosterone

HSD11B2

11-Ketoandrostenedione

HSD11B2

AKR1C3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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